Cas no 18738-55-1 ( )

• Product Name: &nbsp
• CAS No: 18738-55-1
• MF: C₂₈H₂₆O₃S
• MW: 442.569246768951
• CID: 907442
• PubChem ID: 283219
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,2'-Sulfinylbis(1,1-diphenylethan-1-ol)
• 18738-55-1
• MLS002920423
• NSC137586
• SMR001798015
• NSC-137586
• DS-003277
• DTXSID90940204
• CHEMBL1896330
• 2-(2-hydroxy-2,2-diphenyl-ethyl)sulfinyl-1,1-diphenyl-ethanol
•  

• Inchi： 1S/C28H26O3S/c29-27(23-13-5-1-6-14-23,24-15-7-2-8-16-24)21-32(31)22-28(30,25-17-9-3-10-18-25)26-19-11-4-12-20-26/h1-20,29-30H,21-22H2
• InChI Key： UAIGPZLIDQCZEY-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC=CC=1)(C1C=CC=CC=1)O)(CC(C1C=CC=CC=1)(C1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 442.16026586g/mol
• Monoisotopic Mass: 442.16026586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes